Cas no 1138445-69-8 (2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide)
2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-N-[4-(2,3-DIHYDRO-1H-INDOL-1-YLSULFONYL)-PHENYL]ACETAMIDE
- 2-bromo-N-[4-(2,3-dihydroindole-1-sulfonyl)phenyl]acetamide
- 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide
-
- MDL: MFCD12026529
- Inchi: 1S/C16H15BrN2O3S/c17-11-16(20)18-13-5-7-14(8-6-13)23(21,22)19-10-9-12-3-1-2-4-15(12)19/h1-8H,9-11H2,(H,18,20)
- InChI Key: FRSCCJDUCSPOEF-UHFFFAOYSA-N
- SMILES: BrCC(NC1C=CC(=CC=1)S(N1C2C=CC=CC=2CC1)(=O)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 526
- Topological Polar Surface Area: 74.9
2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 034944-500mg |
2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide |
1138445-69-8 | 500mg |
$199.00 | 2023-09-09 |
2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide
Introduction to 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide (CAS No. 1138445-69-8)
2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide, with the CAS number 1138445-69-8, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted acetamide moiety and an indole sulfonamide group. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.
The synthesis of 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide typically involves multi-step reactions, starting from readily available starting materials. The bromo-acetamide functionality can be introduced through bromination of an acetamide derivative, followed by the formation of the indole sulfonamide group via sulfonation and subsequent coupling reactions. The detailed synthetic route is crucial for ensuring high yields and purity, which are essential for further biological evaluations.
Recent studies have highlighted the potential of 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide in various biological contexts. One notable area of research is its activity as a potent inhibitor of specific enzymes involved in disease pathways. For instance, it has been shown to exhibit significant inhibitory effects on kinases, which are key targets in cancer therapy. The indole sulfonamide moiety is particularly important in this context, as it provides the necessary binding affinity and selectivity for the target enzymes.
In addition to its enzymatic inhibition properties, 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide has also been investigated for its anti-inflammatory and anti-proliferative activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases, such as arthritis and colitis. The mechanism of action involves the modulation of inflammatory cytokines and signaling pathways, which are central to the pathogenesis of these conditions.
The pharmacokinetic profile of 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide has been extensively studied to understand its behavior in biological systems. Key parameters such as absorption, distribution, metabolism, and excretion (ADME) have been evaluated using both in vitro and in vivo models. These studies have shown that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are important considerations for drug development.
Toxicity assessments are a critical aspect of drug development, and extensive efforts have been made to evaluate the safety profile of 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide. Preclinical toxicity studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. However, further investigations are necessary to ensure its safety in human trials.
Clinical trials are currently underway to assess the efficacy and safety of 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide in various therapeutic indications. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic benefits in patients with specific diseases. These findings have paved the way for more advanced clinical trials to confirm its potential as a novel therapeutic agent.
In conclusion, 2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide (CAS No. 1138445-69-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, with the aim of bringing this compound closer to clinical use for the benefit of patients.
1138445-69-8 (2-Bromo-N-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)-phenyl]acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)